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Compound of Interest

Compound Name: Theodrenaline hydrochloride

Cat. No.: B1226498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Theodrenaline hydrochloride is a synthetic sympathomimetic amine, a chemical conjugate of

norepinephrine and theophylline.[1] It is primarily utilized as a cardiac stimulant and an anti-

hypotensive agent, often in combination with cafedrine, particularly in anesthetic and

emergency medicine settings.[2][3] This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, and pharmacological actions of

theodrenaline hydrochloride, with a focus on its molecular mechanisms and relevant

experimental considerations.

Chemical Structure and Identification
Theodrenaline hydrochloride is the hydrochloride salt of theodrenaline. Its chemical structure

consists of a norepinephrine moiety linked to a theophylline molecule.

Table 1: Chemical Identification of Theodrenaline Hydrochloride
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Identifier Value Reference

IUPAC Name

7-[2-[[2-(3,4-

dihydroxyphenyl)-2-

hydroxyethyl]amino]ethyl]-1,3-

dimethylpurine-2,6-

dione;hydrochloride

[4]

CAS Number 2572-61-4 [4]

Molecular Formula C₁₇H₂₂ClN₅O₅ [4]

SMILES String

CN1C2=C(C(=O)N(C1=O)C)N(

C=N2)CCNCC(C3=CC(=C(C=

C3)O)O)O.Cl

[4]

PubChem CID 3083768 [4]

Physicochemical Properties
A summary of the known physical and chemical properties of theodrenaline hydrochloride is

presented below. It is important to note that some specific experimental values, such as the

melting point and pKa, are not readily available in the public domain.

Table 2: Physicochemical Properties of Theodrenaline Hydrochloride
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Property Value Reference

Molecular Weight 411.84 g/mol [5]

Appearance Solid [2]

Solubility
DMSO: 100 mg/mL (242.81

mM)
[2]

Melting Point Data not available -

pKa Data not available -

Storage

4°C, protect from light, stored

under nitrogen. In solvent:

-80°C for 6 months; -20°C for 1

month.

[2]

Pharmacological Properties and Mechanism of
Action
The primary pharmacological effect of theodrenaline is cardiac stimulation, leading to an

increase in myocardial contractility (positive inotropic effect).[2] This action is predominantly

mediated through the stimulation of β-adrenergic receptors in cardiomyocytes.[2] At higher

concentrations, a secondary mechanism involving the inhibition of phosphodiesterase (PDE)

may also contribute to its effects.[2]

β-Adrenergic Receptor Signaling Pathway
The binding of theodrenaline to β₁-adrenergic receptors on the surface of cardiac muscle cells

initiates a G-protein-coupled signaling cascade. This pathway is central to the regulation of

cardiac function.
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Caption: β-Adrenergic signaling pathway activated by theodrenaline in cardiomyocytes.
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Phosphodiesterase Inhibition
At high, and likely clinically less relevant, concentrations, the theophylline moiety of

theodrenaline can inhibit phosphodiesterases (PDEs).[2] By inhibiting the breakdown of cyclic

adenosine monophosphate (cAMP), theodrenaline can potentiate the effects of β-adrenergic

stimulation, leading to a more sustained increase in intracellular cAMP levels and,

consequently, a stronger inotropic effect.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of

theodrenaline hydrochloride are often proprietary and not extensively documented in publicly

available literature.[6] The following sections provide an overview of the general methodologies

based on available information.

Synthesis
The synthesis of theodrenaline hydrochloride generally involves the chemical linkage of

norepinephrine and theophylline.[6] This is typically achieved through an alkylation reaction

where theophylline acts as a nucleophile, reacting with a halogenated derivative of

norepinephrine.[7]
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Caption: General workflow for the synthesis of theodrenaline hydrochloride.

Purification
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Purification of the crude theodrenaline product is essential to achieve the high purity required

for pharmaceutical applications. Standard methods for purification include crystallization and

various forms of chromatography.[7] The choice of solvent and temperature for crystallization,

or the mobile and stationary phases for chromatography, would need to be optimized to ensure

efficient removal of unreacted starting materials and byproducts.

Analytical Methods
The purity and identity of theodrenaline hydrochloride can be confirmed using standard

analytical techniques. A certificate of analysis for a commercially available sample indicates the

use of High-Performance Liquid Chromatography (HPLC) for purity assessment and Nuclear

Magnetic Resonance (NMR) spectroscopy for structural confirmation.[5] A general USP HPLC

method for adrenaline and noradrenaline could potentially be adapted for the analysis of

theodrenaline hydrochloride.[8]

Table 3: Potential Analytical Methods for Theodrenaline Hydrochloride

Technique Purpose General Parameters

HPLC
Purity assessment and

quantification

Reversed-phase column (e.g.,

C18), UV detection, mobile

phase of methanol/water with

an ion-pairing agent.[8][9]

NMR
Structural elucidation and

confirmation

¹H and ¹³C NMR spectroscopy

to confirm the chemical

structure.[5]

Mass Spectrometry Molecular weight determination

To confirm the molecular

weight of the parent

compound.

In Vitro Contractility Assay
The positive inotropic effects of theodrenaline can be evaluated in vitro using isolated cardiac

muscle preparations, such as papillary muscles or trabeculae.[10] These assays allow for the

direct measurement of changes in contractile force in response to the drug.
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Methodology Overview:

Tissue Preparation: Isolation of suitable cardiac muscle tissue (e.g., papillary muscle from a

rodent heart).

Experimental Setup: Mounting the muscle in an organ bath containing a physiological salt

solution (e.g., Krebs-Henseleit buffer) maintained at a constant temperature and aerated with

carbogen (95% O₂, 5% CO₂).

Stimulation: The muscle is electrically stimulated at a fixed frequency to induce regular

contractions.

Data Acquisition: A force transducer is used to measure the isometric contractile force.

Drug Administration: After a stabilization period, increasing concentrations of theodrenaline
hydrochloride are added to the organ bath, and the change in contractile force is recorded.
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Caption: Experimental workflow for an in vitro cardiac contractility assay.

In Vivo Hemodynamic Studies
The anti-hypotensive effects of theodrenaline are studied in vivo, often in a clinical setting in

patients experiencing hypotension during anesthesia.[11] These studies monitor key

hemodynamic parameters to assess the drug's efficacy and safety.
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Methodology Overview:

Patient Population: Selection of patients undergoing surgery with a high likelihood of

developing hypotension.

Anesthesia Protocol: A standardized anesthesia protocol is followed.

Hemodynamic Monitoring: Continuous monitoring of arterial blood pressure, heart rate, and

cardiac output.

Intervention: Administration of theodrenaline hydrochloride upon a defined drop in mean

arterial pressure.

Data Collection: Recording hemodynamic parameters at regular intervals before and after

drug administration.

Analysis: Statistical analysis of the changes in blood pressure, heart rate, and other relevant

parameters to determine the effectiveness of the treatment.[11]

Conclusion
Theodrenaline hydrochloride is a valuable pharmacological agent for the management of

hypotensive states, acting primarily through the stimulation of cardiac β-adrenergic receptors.

This guide has provided a detailed overview of its chemical and physical properties, as well as

its mechanism of action. While specific, detailed experimental protocols for its synthesis and

analysis are not widely available, the general methodologies outlined herein provide a solid

foundation for researchers and drug development professionals working with this compound.

Further research to fully elucidate its pharmacokinetic and pharmacodynamic profile,

particularly in comparison to other sympathomimetic agents, will continue to be of significant

interest in the fields of pharmacology and clinical medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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